Cas no 1305712-31-5 (rac-1-(3aR,6aR)-octahydropyrrolo2,3-cpyrrol-1-yl-3,3-dimethylbutan-1-one hydrochloride)

• Product Name: rac-1-(3aR,6aR)-octahydropyrrolo2,3-cpyrrol-1-yl-3,3-dimethylbutan-1-one hydrochloride
• CAS No: 1305712-31-5
• MF: C₁₂H₂₃ClN₂O
• MW: 246.776822328568
• MDL: MFCD30347875
• CID: 5237792
• PubChem ID: 122164433
• Update Time: 2025-07-15

rac-1-(3aR,6aR)-octahydropyrrolo2,3-cpyrrol-1-yl-3,3-dimethylbutan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(3Ar,6aR)-3,3a,4,5,6,6a-hexahydro-2H-pyrrolo[2,3-c]pyrrol-1-yl]-3,3-dimethylbutan-1-one;hydrochloride
• 1-[(3aS,6aS)-octahydropyrrolo[2,3-c]pyrrol-1-yl]-3,3-dimethylbutan-1-one hydrochloride
• Z2573375975
• rac-1-[(3aR,6aR)-octahydropyrrolo[2,3-c]pyrrol-1-yl]-3,3-dimethylbutan-1-one hydrochloride
• rac-1-(3aR,6aR)-octahydropyrrolo2,3-cpyrrol-1-yl-3,3-dimethylbutan-1-one hydrochloride

• MDL： MFCD30347875
• Inchi： 1S/C12H22N2O.ClH/c1-12(2,3)6-11(15)14-5-4-9-7-13-8-10(9)14;/h9-10,13H,4-8H2,1-3H3;1H/t9-,10+;/m1./s1
• InChI Key： BSLUKBHDQHNJSF-UXQCFNEQSA-N
• SMILES： Cl.O=C(CC(C)(C)C)N1CC[C@@H]2CNC[C@H]12

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Topological Polar Surface Area: 32.299

Additional information on rac-1-(3aR,6aR)-octahydropyrrolo2,3-cpyrrol-1-yl-3,3-dimethylbutan-1-one hydrochloride

Professional Introduction torac-1-(3aR,6aR)-octahydropyrrolo2,3-cpyrrol-1-yl-3,3-dimethylbutan-1-one hydrochloride (CAS No. 1305712-31-5)

The compound rac-1-(3aR,6aR)-octahydropyrrolo2,3-cpyrrol-1-yl-3,3-dimethylbutan-1-one hydrochloride, identified by its CAS number 1305712-31-5, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known as octahydropyrrolo[2,3-c]pyrroles, which have garnered considerable attention due to their unique structural features and potential biological activities. The hydrochloride salt form enhances the solubility and bioavailability of the parent compound, making it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in heterocyclic compounds that incorporate multiple rings with varying sizes and functional groups. The structural motif of octahydropyrrolo[2,3-c]pyrroles combines the rigid framework of two fused pyrrole rings with a saturated eight-membered ring, providing a versatile scaffold for molecular design. This particular compound, with its stereochemically defined configuration at the 3a and 6a positions, offers a precise three-dimensional structure that may influence its interactions with biological targets.

The synthesis of rac-1-(3aR,6aR)-octahydropyrrolo2,3-cpyrrol-1-yl-3,3-dimethylbutan-1-one hydrochloride involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The stereochemistry at the key chiral centers is critical for achieving the desired enantiomeric purity, which is often a prerequisite for biological activity. Advances in asymmetric synthesis techniques have enabled the efficient preparation of such complex molecules, paving the way for their exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential pharmacological activity. Octahydropyrrolo[2,3-c]pyrroles have been shown to exhibit a range of biological effects, including anti-inflammatory, analgesic, and neuroprotective properties. These activities are thought to be mediated by interactions with specific receptors or enzymes within cellular pathways. The hydrochloride salt form may enhance these effects by improving the compound's pharmacokinetic profile.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of heterocyclic compounds. The specific configuration of rac-1-(3aR,6aR)-octahydropyrrolo2,3-cpyrrol-1-yl-3,3-dimethylbutan-1-one hydrochloride may confer unique properties that distinguish it from other analogs in this class. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the binding affinity and selectivity of this compound against various biological targets.

The development of novel therapeutic agents relies heavily on understanding the structure-activity relationships (SAR) of potential drug candidates. The scaffold flexibility and functional group diversity of octahydropyrrolo[2,3-c]pyrroles provide an excellent platform for exploring SAR. Modifications at different positions on the molecule can lead to significant changes in its biological profile, making this class of compounds particularly attractive for drug design.

In addition to its pharmacological potential, rac-1-(3aR,6aR)-octahydropyrrolo2,3-cpyrrol-1-yl-3,3-dimethylbutan-1-one hydrochloride may also find applications in chemical biology research. Its unique structure and stereochemistry make it a valuable tool for studying enzyme mechanisms and receptor interactions. By using this compound as a probe molecule, researchers can gain insights into fundamental biological processes that may lead to new therapeutic strategies.

The future prospects for this compound are promising. Ongoing research aims to optimize its synthesis and explore its potential in preclinical studies. Collaborative efforts between synthetic chemists and biologists will be essential for unlocking the full therapeutic potential of octahydropyrrolo[2,3-c]pyrroles like this one. As our understanding of molecular recognition continues to evolve, compounds such as rac-1-(3aR,6aR)-octahydropyrrolo2,3-cpyrrol-1-yl-3,3-dimethylbutan-1-one hydrochloride are likely to play a crucial role in shaping the next generation of medicines.